2'-Deoxy-8,5'-cycloadenosine

• CAS: 117182-88-4
• Synonyms: 2'-deoxy-8,5'-cycloadenosine; 5',8-cyclo-2'-deoxyadenosine; 8,5'-CDA; 8,5'-cyclo-2'-deoxyadenosine
• Molecular Formula: C10H11N5O3
• Molecular Weight: 249.23 g/mol
• SMILES: C1C(C2C(C3=NC4=C(N=CN=C4N3C1O2)N)O)O
• InChI: InChI=1S/C10H11N5O3/c11-8-5-9(13-2-12-8)15-4-1-3(16)7(18-4)6(17)10(15)14-5/h2-4,6-7,16-17H,1H2,(H2,11,12,13)/t3-,4+,6+,7-/m0/s1
• InChIKey: MBVGIEDXZGVICG-HPQVQDLLSA-N

Standard oxidative lesions (e.g., 8-oxo-dG) confound NER studies due to dual BER/NER repair. This compound solves that problem as the only authentic lesion repaired exclusively by NER. • Definitive NER-positive control: covalent C8-C5' bond blocks all BER glycosylases. • 5'S diastereomer offers superior repair resistance for extended-incubation functional assays. • Validated LC-MS/MS biomarker (2 fmol detection limit) for non-invasive oxidative damage quantification. Supplied with full analytical documentation (HPLC, MS, NMR) to ensure isomer-specific reproducibility.

2'-Deoxy-8,5'-cycloadenosine: Structural Overview & Procurement Essentials

2'-Deoxy-8,5'-cycloadenosine (synonyms: 8,5'-cyclo-2'-deoxyadenosine, cdA, S-cdA, 8,5'-CDA) is a conformationally restricted, oxidized purine nucleoside characterized by a covalent C–C bond between the C8 position of the adenine base and the C5' carbon of the 2'-deoxyribose sugar [1]. This intramolecular cyclization generates a rigid, heterotetracyclic architecture with a molecular formula of C10H11N5O3 and a molecular weight of 249.23 g/mol [2]. The compound exists as two diastereomers, (5'R)-cdA and (5'S)-cdA, which are formed in DNA via hydroxyl radical attack followed by radical cyclization and oxidation [3]. As an authentic oxidative DNA lesion and a strong block to both DNA and RNA polymerases, cdA is exclusively repaired by the nucleotide excision repair (NER) pathway rather than base excision repair (BER) [4].

✓ NER pathway study substrate

✓ Diastereomer-specific sourcing (5'S/5'R)

✓ Polymerase/transcription blockage model

• [1] Jaruga P, Dizdaroglu M. 8,5'-Cyclopurine-2'-deoxynucleosides in DNA: mechanisms of formation, measurement, repair and biological effects. DNA Repair (Amst). 2008;7(9):1413-1425. View Source
• [2] CAS Common Chemistry. 8,5'-Cyclo-2'-deoxyadenosine. CAS Registry Number 117182-88-4. American Chemical Society. View Source
• [3] Chatgilialoglu C, Ferreri C, Geacintov NE, et al. Purine 5',8-cyclo-2'-deoxynucleosides: chemistry, biology and diagnostic significance. Cells. 2019;8(6):513. View Source
• [4] Brooks PJ. The 8,5'-cyclopurine-2'-deoxynucleosides: candidate neurodegenerative DNA lesions in xeroderma pigmentosum, and unique probes of transcription and nucleotide excision repair. DNA Repair (Amst). 2008;7(7):1168-1179. View Source

Why Generic Substitution Fails for 2'-Deoxy-8,5'-cycloadenosine

Generic substitution fails because 2'-deoxy-8,5'-cycloadenosine possesses a covalent sugar–base linkage that fundamentally alters its repair pathway, polymerase interaction, and structural impact on DNA compared to all standard and oxidatively modified nucleosides [1]. While the majority of oxidatively induced DNA base lesions (e.g., 8-oxo-dG, 8-oxo-dA, FapyAde) are repaired via base excision repair (BER), cdA is uniquely and exclusively processed by nucleotide excision repair (NER) due to the 8,5'-covalent bond [2]. This covalent cyclization produces an unusual sugar puckering that causes significant distortion in the DNA double helix, rendering cdA a strong block to DNA polymerases, RNA polymerase II, and transcription factor binding — properties that simple base modifications like 8-oxo-dA do not exhibit [3]. Furthermore, the diastereomeric forms (5'R-cdA and 5'S-cdA) demonstrate differential repair efficiency and differential protein recognition, making isomer-specific sourcing essential for reproducible NER functional assays and biomarker quantification [4].

Repair pathway cdA exclusively NER; 8-oxo-dA uses BER. Substitution invalidates repair readout.

Functional outcome S-cdA abolishes transcription factor binding; 8-oxo-dA enhances it. Opposite effects.

Diastereomer recognition 5'S-cdA more repair-resistant; isomer mix or 5'R alone compromises assay consistency.

• [1] Jaruga P, Theruvathu J, Dizdaroglu M, Brooks PJ. Complete release of (5'S)-8,5'-cyclo-2'-deoxyadenosine from dinucleotides, oligodeoxynucleotides and DNA, and direct comparison of its levels in cellular DNA with other oxidatively induced DNA lesions. Nucleic Acids Res. 2004;32(11):e87. View Source
• [2] Brooks PJ. The 8,5'-cyclopurine-2'-deoxynucleosides: candidate neurodegenerative DNA lesions in xeroderma pigmentosum, and unique probes of transcription and nucleotide excision repair. DNA Repair (Amst). 2008;7(7):1168-1179. View Source
• [3] Jaruga P, Dizdaroglu M. 8,5'-Cyclopurine-2'-deoxynucleosides in DNA: mechanisms of formation, measurement, repair and biological effects. DNA Repair (Amst). 2008;7(9):1413-1425. View Source
• [4] Weng PJ, Gao Y, Gregory MT, et al. Oxidatively induced DNA lesions 8,5'-cyclopurine-2'-deoxynucleosides: structural basis of replication blockage and mutagenesis. Proc Natl Acad Sci USA. 2018;115(42):10660-10665. View Source

Procurement Guide: Comparative Evidence for 2'-Deoxy-8,5'-cycloadenosine

Endogenous Lesion Levels: S-cdA vs. 8-OH-dG and 8-OH-dA

In pig liver DNA, the level of (5'S)-cdA was within one order of magnitude of 8-hydroxy-2'-deoxyguanosine (8-OH-dG) and three times higher than that of 8-hydroxy-2'-deoxyadenosine (8-OH-dA) [1]. This establishes cdA as a quantitatively significant oxidative lesion comparable to the most widely used oxidative damage biomarker, with endogenous abundance exceeding that of the closely related adenine-derived lesion 8-OH-dA.

Endogenous Lesion Levels

Head-to-head

(5'S)-cdA levels ~3× 8-OH-dA; within 1 order of 8-OH-dG

Supports oxidative damage quantification context

Pig liver DNA; LC-MS quantification

Evidence Dimension	Endogenous lesion level in mammalian tissue DNA
Target Compound Data	(5'S)-cdA levels within one order of magnitude of 8-OH-dG; approximately 3× higher than 8-OH-dA
Comparator Or Baseline	8-OH-dG (8-hydroxy-2'-deoxyguanosine); 8-OH-dA (8-hydroxy-2'-deoxyadenosine)
Quantified Difference	~3-fold higher than 8-OH-dA; comparable magnitude to 8-OH-dG
Conditions	Pig liver DNA; LC-MS quantification with nuclease P1, snake venom phosphodiesterase, and alkaline phosphatase hydrolysis

Why This Matters

Procurement of S-cdA is justified over 8-OH-dA for oxidative damage quantification because S-cdA is endogenously more abundant and its measurement is unaffected by DNA isolation methods that alter 8-OH-dG and 8-OH-dA levels.

• [1] Jaruga P, Theruvathu J, Dizdaroglu M, Brooks PJ. Complete release of (5'S)-8,5'-cyclo-2'-deoxyadenosine from dinucleotides, oligodeoxynucleotides and DNA, and direct comparison of its levels in cellular DNA with other oxidatively induced DNA lesions. Nucleic Acids Res. 2004;32(11):e87. View Source

Transcription Factor Binding: Inhibitory vs. Enhancing Effects

Electrophoretic mobility shift assays (EMSA) demonstrated that the presence of 8,5'(S)-cyclo-2'-deoxyadenosine in target DNA sequences essentially eliminated the binding activity of HSF1, CREB, and NF-κB, whereas 8-oxo-7,8-dihydro-2'-deoxyadenosine (8-oxo-dA) increased CREB and NF-κB binding by approximately 2–3 fold compared to lesion-free DNA [1]. This divergent functional outcome demonstrates that cdA and 8-oxo-dA produce opposite biological effects on transcription factor engagement despite both being C8-modified adenine lesions.

Transcription Factor Binding

Head-to-head

S-cdA eliminated HSF1, CREB, NF-κB binding; 8-oxo-dA increased binding 2–3×

Divergent transcriptional endpoint context

EMSA with sequence-specific factors

Evidence Dimension	Transcription factor DNA binding activity
Target Compound Data	S-cdA: essentially eliminated binding of HSF1, CREB, NF-κB
Comparator Or Baseline	8-oxo-dA (8-oxo-7,8-dihydro-2'-deoxyadenosine)
Quantified Difference	8-oxo-dA increased CREB/NF-κB binding by 2–3×; S-cdA abolished binding
Conditions	EMSA with sequence-specific transcription factors (HSF1, CREB, NF-κB, HMGA)

Why This Matters

Researchers studying transcriptional inhibition or NER-dependent gene silencing must procure S-cdA specifically; 8-oxo-dA would produce opposite (enhancing) effects, invalidating experimental conclusions regarding oxidatively induced transcriptional blockage.

• [1] Abraham J, Brooks PJ. Divergent effects of oxidatively induced modification to the C8 of 2'-deoxyadenosine on transcription factor binding: 8,5'(S)-cyclo-2'-deoxyadenosine inhibits the binding of multiple sequence specific transcription factors, while 8-oxo-2'-deoxyadenosine increases binding of CREB and NF-kappa B to DNA. Environ Mol Mutagen. 2011;52(4):287-295. View Source

PARP1 Binding Affinity: Diastereomer Selectivity

Human poly(ADP-ribose) polymerase 1 (PARP1) exhibits higher binding affinity for duplex DNA oligonucleotides containing a 5'S-cdA lesion compared to those containing 5'R-cdA [1]. This diastereomer-selective recognition was characterized using circular dichroism, fluorescence spectroscopy, and gel mobility shift assays in a 23-mer DNA model system, demonstrating that the two cdA isomers induce distinct backbone distortions that are differentially sensed by PARP1.

PARP1 Binding Affinity

Head-to-head

Higher affinity for 5'S-cdA versus 5'R-cdA

Diastereomer-selective damage sensing context

23-mer dsDNA; CD, fluorescence, EMSA

Evidence Dimension	PARP1 DNA binding affinity
Target Compound Data	5'S-cdA: higher binding affinity
Comparator Or Baseline	5'R-cdA (R-diastereomer of 8,5'-cyclo-2'-deoxyadenosine)
Quantified Difference	Higher affinity for 5'S-cdA versus 5'R-cdA (qualitative binding preference)
Conditions	In vitro 23-mer dsDNA oligonucleotide; circular dichroism, fluorescence spectroscopy, immunoblotting, gel mobility shift assay

Why This Matters

Procurement of the specific 5'S-diastereomer is essential for studies of PARP1-mediated DNA damage sensing; substitution with the 5'R isomer or a racemic mixture would yield different binding outcomes, compromising reproducibility in NER initiation and PARP1 inhibitor screening assays.

• [1] Masi A, Sabbia A, Ferreri C, et al. Diastereomeric recognition of 5',8-cyclo-2'-deoxyadenosine lesions by human poly(ADP-ribose) polymerase 1 in a biomimetic model. Cells. 2019;8(2):116. View Source

NER Repair Efficiency: 5'S-cdA vs. 5'R-cdA

Both the 5'R- and 5'S-diastereomers of cdA can be removed by nucleotide excision repair; however, the 5'S-cdA isomer is more resistant to repair than its 5'R counterpart [1]. This differential repair susceptibility has been structurally attributed to the distinct backbone distortions induced by each isomer, with 5'S-cdA causing a more pronounced pinch toward the minor groove and greater helical distortion that impedes NER recognition and processing.

NER Repair Efficiency

Head-to-head

5'S-cdA more repair-resistant than 5'R-cdA

Supports persistent lesion model context

NER repair assays, cellular and in vitro

Evidence Dimension	NER repair efficiency
Target Compound Data	5'S-cdA: more repair-resistant
Comparator Or Baseline	5'R-cdA (R-diastereomer)
Quantified Difference	5'S-cdA more resistant to NER than 5'R-cdA (relative difference)
Conditions	NER repair assays in cellular and in vitro systems

Why This Matters

For studies requiring persistent DNA lesions to assess long-term transcriptional blockage or neurodegeneration models, 5'S-cdA is the preferred procurement choice over 5'R-cdA because its repair resistance ensures sustained lesion presence throughout experimental time courses.

• [1] Weng PJ, Gao Y, Gregory MT, et al. Oxidatively induced DNA lesions 8,5'-cyclopurine-2'-deoxynucleosides are prevalent and cytotoxic by impeding DNA replication and transcription. Proc Natl Acad Sci USA. 2018;115(42):10660-10665. View Source

LC-MS Detection Limit for cdA Quantification

Liquid chromatography/isotope-dilution mass spectrometry with selected-ion monitoring achieves a detection sensitivity of 2 fmol of 8,5'-cyclo-2'-deoxyadenosine on-column [1]. This high sensitivity enables reliable quantification of cdA from biological matrices including DNA hydrolysates and human urine samples, where both R-cdA and S-cdA diastereomers can be resolved and measured.

LC-MS Detection Limit

Reported

2 fmol on-column LOD

Supports high-sensitivity assay development

Isotope-dilution MS, selected-ion monitoring

Evidence Dimension	LC-MS detection sensitivity
Target Compound Data	2 fmol on-column detection limit
Comparator Or Baseline	N/A (absolute sensitivity measurement)
Quantified Difference	N/A
Conditions	LC/isotope-dilution MS with selected-ion monitoring; positive ionization mode; DNA hydrolysis via DNase I, phosphodiesterases I/II, and alkaline phosphatase

Why This Matters

This validated 2 fmol detection threshold supports procurement of cdA as an analytical reference standard for developing LC-MS/MS assays to quantify oxidative DNA damage in clinical and research specimens, including non-invasive urinary biomarker studies.

• [1] Dizdaroglu M, Jaruga P, Rodriguez H. Identification and quantification of 8,5'-cyclo-2'-deoxyadenosine in DNA by liquid chromatography/mass spectrometry. Free Radic Biol Med. 2001;30(7):774-784. View Source

DNA Polymerase Blockage: Replication Interference

8,5'-Cyclopurine-2'-deoxynucleosides act as strong blocks to DNA polymerases, RNA polymerase II, and transcription factor binding [1]. Structural studies at 1.75 Å resolution reveal that the rigid distortions of the DNA duplex induced by cdA prevent normal base pairing and hinder primer extension by polymerase η, with the 5'S-cdA backbone being pinched toward the minor groove and the adenine base tilted [2]. In contrast, standard 2'-deoxyadenosine (dA) supports normal polymerase elongation without obstruction.

DNA Polymerase Blockage

Class-level

cdA: strong replication block; dA: normal elongation

Supports replication stalling model context

X-ray crystallography 1.75 Å; polymerase η

Evidence Dimension	DNA polymerase processivity
Target Compound Data	cdA: strong block to DNA polymerases and RNA polymerase II
Comparator Or Baseline	Standard 2'-deoxyadenosine (dA) — supports normal polymerase elongation
Quantified Difference	Qualitative: complete replication blockage by cdA versus unimpeded elongation by dA
Conditions	In vitro polymerase assays; structural analysis by X-ray crystallography (1.75 Å resolution) with human polymerase η

Why This Matters

Procurement of cdA is essential for constructing DNA substrates designed to study replication fork stalling, translesion synthesis bypass mechanisms, and polymerase fidelity under oxidative stress conditions; standard dA cannot recapitulate the replication-blocking phenotype.

• [1] Jaruga P, Dizdaroglu M. 8,5'-Cyclopurine-2'-deoxynucleosides in DNA: mechanisms of formation, measurement, repair and biological effects. DNA Repair (Amst). 2008;7(9):1413-1425. View Source
• [2] Weng PJ, Gao Y, Gregory MT, et al. Oxidatively induced DNA lesions 8,5'-cyclopurine-2'-deoxynucleosides are prevalent and cytotoxic by impeding DNA replication and transcription. Proc Natl Acad Sci USA. 2018;115(42):10660-10665. View Source

Validated Application Scenarios

NER-Specific Functional Repair Assays

2'-Deoxy-8,5'-cycloadenosine (preferably the 5'S-diastereomer) serves as an essential NER-specific substrate for functional repair assays [1]. Because cdA contains a covalent 8,5'-bond, it is exclusively repaired by NER and completely resistant to BER glycosylases, making it the definitive positive control for NER activity assessment and the ideal lesion for distinguishing NER-proficient from NER-deficient cell lines. The 5'S isomer is specifically recommended due to its greater repair resistance, which ensures lesion persistence during extended incubation periods [2].

LC-MS/MS Biomarker Quantification in Biological Matrices

Both R-cdA and S-cdA diastereomers are detectable and quantifiable in human urine and tissue DNA using LC-MS/MS with isotope-dilution [1]. This compound enables non-invasive assessment of oxidative DNA damage burden for epidemiological studies, clinical monitoring of diseases associated with oxidative stress (including carcinogenesis), and evaluation of antioxidant intervention efficacy [2]. The validated 2 fmol LC-MS detection limit supports high-sensitivity analytical method development [3].

Transcription-Coupled Damage & Gene Silencing Models

Site-specific incorporation of 5'S-cdA into promoter or coding sequences enables precise studies of transcription blockage, transcriptional mutagenesis, and transcription-coupled NER [1]. The compound's established property of eliminating sequence-specific transcription factor binding (HSF1, CREB, NF-κB) makes it uniquely suited for constructing DNA templates that model oxidatively induced gene silencing [2]. This application is distinct from 8-oxo-dA, which paradoxically increases transcription factor binding and would confound transcriptional inhibition studies [2].

DNA Polymerase Fidelity & Translesion Synthesis Bypass

cdA functions as a strong replication block that requires specialized translesion synthesis (TLS) polymerases for bypass [1]. Oligonucleotides containing a defined cdA lesion are used to investigate polymerase η-dependent bypass mechanisms, mutagenic outcomes of oxidative lesion processing, and replication fork stalling dynamics [2]. The rigid, helix-distorting structure of cdA provides a well-characterized model lesion for studying TLS polymerase recruitment and fidelity under oxidative stress conditions, with the 5'S isomer showing distinct bypass characteristics compared to the 5'R isomer [2].

Application

Selection Property

Validation Focus

NER-Specific Functional Repair Assays

5'S-diastereomer repair resistance

NER activity discrimination; BER-resistant control

LC-MS/MS Biomarker Quantification

High-sensitivity detection capability

Oxidative stress model monitoring; method LOD validation

Transcription-Coupled Gene Silencing Models

Transcription factor binding elimination

Transcriptional blockage endpoint; NER-coupling context

DNA Polymerase Fidelity & TLS Bypass

Replication fork stalling induction

TLS polymerase recruitment; lesion bypass fidelity

• [1] Brooks PJ. The 8,5'-cyclopurine-2'-deoxynucleosides: candidate neurodegenerative DNA lesions in xeroderma pigmentosum, and unique probes of transcription and nucleotide excision repair. DNA Repair (Amst). 2008;7(7):1168-1179. View Source
• [2] Weng PJ, Gao Y, Gregory MT, et al. Oxidatively induced DNA lesions 8,5'-cyclopurine-2'-deoxynucleosides: structural basis of replication blockage and mutagenesis. Proc Natl Acad Sci USA. 2018;115(42):10660-10665. View Source
• [3] Dizdaroglu M, Jaruga P, Rodriguez H. Identification and quantification of 8,5'-cyclo-2'-deoxyadenosine in DNA by liquid chromatography/mass spectrometry. Free Radic Biol Med. 2001;30(7):774-784. View Source